Cas no 119410-83-2 (2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI))

2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI) structure
119410-83-2 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI)
CAS No:119410-83-2
MF:C11H18ClN3O4
MW:291.731321811676
CID:144172
PubChem ID:164108
Update Time:2025-04-19

2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI)
    • 2'-deoxy-2'-ethylcytidine
    • 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2-ethyl-beta-D-arabinofuranosyl)-, monohydrochloride
    • 2'-Deoxy-2'-C-ethylcytidine
    • 2'-Ethyl-2'-deoxycytidine
    • 4-Amino-1-(2-deoxy-2-ethyl-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone monohydrochloride
    • 4-amino-1-(2-deoxy-2-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one hydrochloride (1:1)
    • 1-(2-Deoxy-2-ethylpentofuranosyl)-4-imino-1,4-dihydropyrimidin-2-ol--hydrogen chloride (1/1)
    • 4-amino-1-[(2R,3S,4S,5R)-3-ethyl-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride
    • DTXSID60922956
    • 119410-83-2
    • Inchi: 1S/C11H17N3O4.ClH/c1-2-6-9(16)7(5-15)18-10(6)14-4-3-8(12)13-11(14)17;/h3-4,6-7,9-10,15-16H,2,5H2,1H3,(H2,12,13,17);1H/t6-,7+,9-,10+;/m0./s1
    • InChI Key: SCHVLFOXONZAOB-SQIYYMKWSA-N
    • SMILES: Cl.O1[C@H](CO)[C@H]([C@H](CC)[C@@H]1N1C(N=C(C=C1)N)=O)O

Computed Properties

  • Exact Mass: 291.09874
  • Monoisotopic Mass: 291.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 491.3°Cat760mmHg
  • Flash Point: 250.9°C
  • PSA: 108.38
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